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Compound of Interest

Compound Name: Loviride

Cat. No.: B139021

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides essential information and a procedural framework for the
safe disposal of Loviride, a non-nucleoside reverse transcriptase inhibitor (NNRTI). Due to the
limited availability of a specific Safety Data Sheet (SDS) with comprehensive disposal
instructions for Loviride, the following procedures are based on general best practices for
pharmaceutical and chemical waste management in a laboratory setting.

It is imperative to consult with your institution's Environmental Health and Safety (EHS)
department before proceeding with any disposal protocol to ensure full compliance with local,
state, and federal regulations.

Core Principles of Loviride Disposal

Given that Loviride is a combustible solid and its full range of potential environmental and
health hazards is not widely documented, it should be handled as a potentially hazardous
chemical waste. The primary goal is to prevent its release into the environment, particularly into
water systems, where it could have ecotoxicological effects.[1][2][3]

Step-by-Step Disposal Procedures

1. Personal Protective Equipment (PPE): Before handling Loviride for disposal, ensure you are
wearing appropriate PPE, including:
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I

Safety goggles

Chemical-resistant gloves

Lab coat

. Disposal of Pure Loviride (Solid):

Do not dispose of solid Loviride in the regular trash or down the drain.

Carefully transfer any unused or expired solid Loviride into a clearly labeled hazardous
waste container. The label should include:

The name of the chemical: "Loviride"

o

CAS Number: 147362-57-0

[¢]

The words "Hazardous Waste"

[¢]

An accumulation start date

o

Store the container in a designated hazardous waste accumulation area, away from
incompatible materials.

. Disposal of Loviride Solutions:

Loviride is often dissolved in solvents such as DMSO for experimental use.
Aqueous solutions containing Loviride should not be poured down the drain.

Collect all liquid waste containing Loviride in a designated, leak-proof, and clearly labeled
hazardous waste container. The label should specify all chemical components of the solution
(e.g., "Loviride in DMSQO").

Segregate chlorinated and non-chlorinated solvent waste streams if required by your
institution's EHS guidelines.

. Disposal of Contaminated Labware and Materials:
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 Items such as pipette tips, vials, and gloves that have come into contact with Loviride
should be considered contaminated waste.

» Dispose of these materials in a designated solid hazardous waste container.

o For sharps such as needles or contaminated glass, use a designated sharps container that
is clearly labeled as containing hazardous chemical waste.

5. Arranging for Final Disposal:

e Once the hazardous waste container is full or has reached its accumulation time limit,
contact your institution's EHS department to arrange for pickup and disposal by a licensed
hazardous waste management company.

Quantitative Data Summary

No specific quantitative data for the disposal of Loviride was found in the available search
results. The following table provides key identifiers for proper waste labeling.

Identifier Value Reference
CAS Number 147362-57-0

Molecular Formula C17H16CI2N202

Physical Form Solid (powder)

Known Hazard Combustible Solid

Loviride Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Loviride and associated materials in a laboratory setting.
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Loviride Disposal Decision Workflow

By adhering to these general guidelines and, most importantly, the specific protocols provided
by your institution's safety professionals, you can ensure the safe and compliant disposal of
Loviride waste, thereby protecting yourself, your colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. Environmental Risk Characterization of an Antiretroviral (ARV) Lamivudine in Ecosystems
- PMC [pmc.ncbi.nlm.nih.gov]

» 3. Predicted occurrence, ecotoxicological risk and environmentally acquired resistance of
antiviral drugs associated with COVID-19 in environmental waters - PMC
[pmc.ncbi.nlm.nih.gov]

« To cite this document: BenchChem. [Navigating the Disposal of Loviride: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139021#loviride-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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